Cas no 2877703-06-3 (N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine
• CAS No: 2877703-06-3
• MF: C₁₅H₂₅N₅
• MW: 275.39250254631
• CID: 5318879
• PubChem ID: 165432114
• Update Time: 2025-11-01

N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2877703-06-3
• F6790-1982
• N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine
• AKOS040873787
• N,N-Dimethyl-2-[4-(3-methyl-2-buten-1-yl)-1-piperazinyl]-4-pyrimidinamine

• Inchi： 1S/C15H25N5/c1-13(2)6-8-19-9-11-20(12-10-19)15-16-7-5-14(17-15)18(3)4/h5-7H,8-12H2,1-4H3
• InChI Key： HIEYYIMNROCJHG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C/C=C(/C)\C)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 275.21099582g/mol
• Monoisotopic Mass: 275.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.0±55.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine

Introduction to N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2877703-06-3)

N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2877703-06-3, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The intricate molecular structure of this compound, featuring a pyrimidine core linked to a piperazine moiety, suggests possible applications in the development of novel therapeutic agents.

The pyrimidine ring is a fundamental scaffold in many bioactive molecules, often found in nucleoside analogs and antiviral drugs. Its presence in N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine likely contributes to its ability to interact with biological targets, such as enzymes and receptors. The piperazine moiety, on the other hand, is known for its role in enhancing pharmacological activity by improving solubility and binding affinity. The specific arrangement of these functional groups in the molecule may confer unique properties that make it valuable for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that the N,N-dimethyl substitution on the piperazine ring may enhance the compound's metabolic stability, while the allyl group attached to the pyrimidine ring could facilitate interactions with specific binding sites. These insights have guided synthetic efforts aimed at optimizing the molecule's pharmacokinetic profile.

One of the most promising areas of research involving N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-amine is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers are exploring its utility in creating derivatives with enhanced potency and selectivity for specific therapeutic targets. For instance, modifications to the allyl group could lead to novel compounds with improved bioavailability or reduced toxicity.

The synthetic pathways for this compound have been refined to ensure high yield and purity, which are critical for pharmaceutical applications. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only streamline production but also allow for easier modifications, enabling rapid screening of analogs with tailored properties.

In vitro studies have begun to uncover the potential biological activities of N,N-dimethyl-2-[4-(3-methylbut-2-en-1-yl)piperazin-1-yl]pyrimidin-4-am ine. Initial results suggest that it may exhibit properties relevant to neurological disorders, given the presence of piperazine and its interaction with central nervous system receptors. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role in anti-inflammatory and anticancer therapies.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. N,N-dimethyl -2-[4-(3-methylbut -2-en -1 -yl)piperazin -1 -yl]pyrimidin -4 -amine serves as a valuable tool in this context, providing insights into how specific structural features can modulate pharmacological effects. As research progresses, it is expected that this compound will contribute significantly to the discovery of new treatments for various diseases.

The future directions for research on N,N-dimethyl -2-[4-(3-methylbut -2-en -1 -yl)piperazin -1 -yl]pyrimidin -4 -amine include further exploration of its mechanism of action and optimization for clinical use. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to harness the full potential of this promising compound.